Cas no 5438-56-2 ( )

• Product Name: &nbsp
• CAS No: 5438-56-2
• MF: C₁₂H₁₅ClO₄
• MW: 258.698103189468
• CID: 940980
• PubChem ID: 226329
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• butyl 3-chloro-4-hydroxy-5-methoxybenzoate
• 3-Chlor-4-hydroxy-5-methoxy-benzoesaeure-butylester
• 3-chloro-4-hydroxy-5-methoxy-benzoic acid butyl ester
• AC1L5EOQ
• AC1Q3M2J
• AR-1I1202
• CTK5A0786
• NSC16703
• NSC-16703
• DTXSID30280393
• butyl 3-chloro-4-hydroxy-5-methoxy-benzoate
• MLS000737809
• 5438-56-2
• SMR000528169
• DS-010618
• CHEMBL1599190
•  

• Inchi： 1S/C12H15ClO4/c1-3-4-5-17-12(15)8-6-9(13)11(14)10(7-8)16-2/h6-7,14H,3-5H2,1-2H3
• InChI Key： DIVMDOLWRYXUNN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(=O)OCCCC)OC)O

Computed Properties

• Exact Mass: 258.06595
• Monoisotopic Mass: 258.065887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3.3

Experimental Properties

• Density: 1.224
• Boiling Point: 360.7°C at 760 mmHg
• Flash Point: 171.9°C
• Refractive Index: 1.531
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives